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Compound of Interest

5-Chlorothiophene-2-
Compound Name:
carbohydrazide

Cat. No.: B1349901

Essential Safety and Handling Guide for 5-
Chlorothiophene-2-carbohydrazide

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Chlorothiophene-2-carbohydrazide, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is vital for ensuring a safe laboratory
environment.

Chemical Identifier:

« Name: 5-Chlorothiophene-2-carbohydrazide

e Synonyms: 5-Chlorothiophene-2-carboxylic acid hydrazide
e CAS Number: 351983-31-8

Hazard Identification and GHS Classification

5-Chlorothiophene-2-carbohydrazide is a hazardous substance that requires careful
handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
identifies the following hazards[1][2]:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed[1][2].
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 Skin Irritation (Category 2): Causes skin irritation[1][2].
e Serious Eye Irritation (Category 2): Causes serious eye irritation[1][2].

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation[1][2].

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Chlorothiophene-
2-carbohydrazide to minimize exposure.

Body Part Required PPE Material/Standard Specification

Inspect gloves for

. ) - integrity before each
Chemical-resistant Nitrile or Neoprene

Hands use. Dispose of
gloves rubber )
contaminated gloves
properly.
Safety glasses with A face shield may be
Eyes/Face side shields or ANSI zZ87.1-compliant  required for splash
Goggles hazards|[3].

) A chemical-resistant
Flame-resistant lab
Body . 100% cotton-based apron should be worn
coa
over the lab coat[3].

Use a full-face
respirator with
appropriate cartridges
) N95 respirator or for high
Respiratory ) NIOSH-approved )
higher concentrations or

when engineering
controls are

insufficient[4].
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Operational Plan: Safe Handling and Storage

Engineering Controls:

o Ventilation: All work with 5-Chlorothiophene-2-carbohydrazide must be conducted in a
properly functioning chemical fume hood to control airborne levels[2].

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
immediate work area[2][5].

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a
specific area within the fume hood for the procedure.

» Weighing and Transfer: Conduct all weighing and transfers of the solid material within the
chemical fume hood to prevent inhalation of dust.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water[2][6]. Decontaminate all work surfaces.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area[6][7].

o Keep away from incompatible materials such as strong oxidizing agents[6].

Emergency Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention[2][8].

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing[2][5][8]. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do so. Seek immediate
medical attention[2][5][8].

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention[2][8].

Spill Response:
» Evacuate the area and prevent entry.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal[7].

o For large spills, contact your institution's environmental health and safety department.

Do not let the product enter drains[2][8].

Disposal Plan

Dispose of 5-Chlorothiophene-2-carbohydrazide and any contaminated materials in
accordance with all applicable federal, state, and local regulations. Contact a licensed
professional waste disposal service to dispose of this material.
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Hierarchy of Controls

The following diagram illustrates the hierarchy of controls for safely handling 5-
Chlorothiophene-2-carbohydrazide, from most to least effective.

Hierarchy of Controls for Handling 5-Chlorothiophene-2-carbohydrazide

Elimination

(Most Effective)

Substitution

l

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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